![molecular formula C20H25N3O3S B4761029 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide](/img/structure/B4761029.png)
4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide
Overview
Description
4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide, also known as EPPS, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide-based buffer that has been extensively used in various biochemical and physiological experiments. EPPS is known for its high buffering capacity, low toxicity, and ability to maintain a stable pH environment, making it an ideal candidate for many research applications.
Mechanism of Action
4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide acts as a buffer by accepting or donating protons to maintain a stable pH environment. It has a pKa value of 8.1, which makes it an effective buffer in the physiological pH range. 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide also has a high buffering capacity, which means that it can resist changes in pH even when small amounts of acid or base are added.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has been shown to have minimal effects on biological systems, making it an ideal buffer for many physiological experiments. It has low toxicity and does not interfere with the activity of enzymes or other biological molecules. 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has also been shown to have a minimal effect on cell viability, making it an ideal buffer for cell culture experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide is its high buffering capacity, which makes it an ideal buffer for experiments that require a stable pH environment. It is also easy to prepare and has low toxicity, making it a safe and effective buffer for many experiments. However, 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has some limitations, such as its limited solubility in water and its inability to buffer at very low pH values.
Future Directions
There are many potential future directions for research involving 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide. One area of interest is the development of new 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide derivatives with improved solubility and buffering capacity. Another area of interest is the use of 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide in the development of new drug delivery systems, such as liposomes and nanoparticles. Additionally, 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide could be used in the preparation of new biomaterials for tissue engineering and regenerative medicine applications.
Scientific Research Applications
4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has been extensively used in various scientific research applications. It is commonly used as a buffer in the preparation of biological samples for experiments such as electrophoresis, protein purification, and enzyme assays. 4-[(ethylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has also been used in the synthesis of nanoparticles and in the preparation of liposomes for drug delivery.
properties
IUPAC Name |
4-(ethylsulfonylamino)-N-[(4-pyrrolidin-1-ylphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c1-2-27(25,26)22-18-9-7-17(8-10-18)20(24)21-15-16-5-11-19(12-6-16)23-13-3-4-14-23/h5-12,22H,2-4,13-15H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFDQARKHUBANHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(ethylsulfonyl)amino]-N-[4-(pyrrolidin-1-yl)benzyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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